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Compound of Interest

Compound Name: Tetramethyllead

Cat. No.: B1204573 Get Quote

1.0 Introduction

Tetramethyllead (TML) is a highly toxic, volatile, and reactive organolead compound.[1][2][3]

Due to its extreme hazard profile, the disposal of TML waste from a laboratory setting requires

stringent protocols to ensure the safety of personnel and compliance with environmental

regulations. These notes provide essential information and a detailed protocol for the safe

management and disposal of TML waste.

1.1 Hazards of Tetramethyllead

Tetramethyllead is a colorless liquid, unless dyed, with a fruity odor.[1][2] It poses significant

health and safety risks:

Toxicity: TML is acutely toxic and can be fatal if inhaled, ingested, or absorbed through the

skin.[3][4] It is a potent neurotoxin, targeting the central nervous system, and can also

damage the cardiovascular system and kidneys.[2][5] Symptoms of exposure may be

delayed and include insomnia, delirium, convulsions, and coma.[2][5]

Flammability: TML is a flammable liquid with a flash point of 100°F (38°C).[1][3] Its vapors

can form explosive mixtures with air and may travel to an ignition source and flash back.[6]

Reactivity and Instability: TML can decompose explosively at temperatures above 212°F

(100°C).[1][7] It is incompatible with strong oxidizing agents, strong acids, and certain
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metals, with which it can react violently.[2][4][6] Critically, it has been noted to react violently

or explosively with water.[1][5][6]

1.2 Regulatory Compliance

The disposal of TML waste is governed by federal and state hazardous waste regulations, such

as the Resource Conservation and Recovery Act (RCRA) in the United States.[8] Laboratories

are classified as hazardous waste generators and must adhere to specific requirements for

waste determination, labeling, storage, and disposal.[8][9] These protocols are designed to

meet or exceed regulatory standards. Disposal must be conducted through a licensed

hazardous waste disposal vendor.[8][10]

1.3 Principle of Disposal: Collection and Off-Site Treatment

Direct chemical treatment or neutralization of tetramethyllead waste in a standard laboratory

setting is strongly discouraged and considered extremely dangerous. The compound's high

reactivity, particularly its potential for explosive decomposition with heat or water, makes in-lab

treatment methods unsafe without specialized equipment and expertise.[1][6][7]

Therefore, the standard and required protocol is the safe collection, packaging, and labeling of

TML waste for pickup and disposal by a certified hazardous waste management service.

Quantitative Data Summary
The following table summarizes key quantitative data related to the hazards and regulatory

limits for tetramethyllead.
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Parameter Value Reference(s)

Physical Properties

Molecular Weight 267.33 g/mol [1]

Boiling Point
Decomposes above 212°F

(100°C)
[1]

Flash Point 100°F (38°C) [1][3]

Lower Explosive Limit (LEL) 1.8% [1]

Specific Gravity 1.995 [1]

Vapor Pressure 23 mmHg at 68°F (20°C) [1][5]

Occupational Exposure Limits

(as Pb)

OSHA PEL (8-hr TWA) 0.075 mg/m³ [6]

NIOSH REL (10-hr TWA) 0.075 mg/m³ [6]

ACGIH TLV (8-hr TWA) 0.15 mg/m³ [6]

Laboratory Storage Limits

Satellite Accumulation Area

(SAA) Limit

≤ 55 gallons of hazardous

waste
[8][11]

SAA Limit for Acutely Toxic

Waste (P-list)
≤ 1 quart [12][11]

Experimental Protocols: Safe Collection and
Packaging of Tetramethyllead Waste
This protocol details the mandatory procedure for the accumulation and preparation of TML

waste for disposal.

2.1 Materials and Equipment

Designated chemical fume hood
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Personal Protective Equipment (PPE):

Flame-resistant lab coat

Chemical splash goggles and face shield

Heavy-duty chemical-resistant gloves (e.g., Viton™ or butyl rubber; consult glove

manufacturer's compatibility chart)

Long pants and closed-toe shoes

Designated TML waste container: A clean, dry, leak-proof container made of a compatible

material (e.g., glass or Teflon®), with a screw-top cap. The original TML reagent bottle is

often a suitable choice.

Secondary containment bin: A chemically resistant tray or bucket large enough to hold the

entire volume of the waste container.

Hazardous waste labels (provided by the institution's Environmental Health & Safety office).

Non-sparking tools (e.g., funnel, if needed).

2.2 Waste Collection Protocol

Designate a Waste Collection Area: All TML waste generation and collection activities must

occur within a designated, properly functioning chemical fume hood.

Prepare the Waste Container:

Select a compatible waste container. Ensure it is completely dry.

Place the waste container in a secondary containment bin.

Affix a hazardous waste label to the container before adding any waste. Fill in all required

information (generator name, location, etc.).

Transferring Waste:
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Wear all required PPE.

Carefully transfer the TML waste into the designated container using a stable funnel if

necessary. Use non-sparking tools.

DO NOT add any other type of chemical waste to the TML container. TML is incompatible

with many substances.[4][6]

DO NOT fill the container beyond 90% capacity to allow for vapor expansion.

Seal and Store the Container:

Securely close the container cap.

Wipe the exterior of the container with a disposable towel dampened with an appropriate

solvent (e.g., isopropanol) to remove any external contamination. Dispose of the towel as

TML-contaminated solid waste.

Ensure the container remains within its secondary containment bin.

Store the container in the designated Satellite Accumulation Area within the laboratory,

away from heat sources, direct sunlight, and incompatible chemicals (especially acids and

oxidizers).[3][10]

Requesting Disposal:

Once the container is full (or waste is no longer being generated), complete the hazardous

waste label with the final accumulation date.

Submit a hazardous waste pickup request to your institution's Environmental Health &

Safety (EHS) office immediately. Do not allow waste to accumulate for extended periods.

[10][12]

2.3 Disposal of Contaminated Solid Waste

Any solid materials contaminated with TML (e.g., pipette tips, gloves, absorbent pads) must

be collected as hazardous waste.
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Place these materials in a designated, sealed, and clearly labeled solid waste container. The

label must indicate "Tetramethyllead-Contaminated Debris."

Request pickup from EHS along with the liquid TML waste.

2.4 Emergency Procedures: Spills and Exposures

Spill: In the event of a TML spill, evacuate the immediate area and notify EHS and

emergency personnel immediately. Do not attempt to clean up the spill unless you are

trained and equipped to handle highly hazardous materials. Absorb small spills with an inert

material like vermiculite or sand.[3][6]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek immediate medical attention.[2][6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory

support. Seek immediate medical attention.[2]

Mandatory Visualizations
The following diagrams illustrate the required workflow and logical relationships for managing

tetramethyllead waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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